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Compound of Interest

Compound Name: (S)-ADB-BINACA-d5

Cat. No.: B15559430

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive specifications and analytical

methodologies for the (S)-ADB-BINACA-d5 analytical reference standard. This deuterated

synthetic cannabinoid is intended for use as an internal standard in quantitative analyses by

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).

Core Specifications
(S)-ADB-BINACA-d5, with the formal name N-[(1S)-1-(aminocarbonyl)-2,2-dimethylpropyl]-1-

((phenyl-d5)methyl)-1H-indazole-3-carboxamide, is a stable isotope-labeled version of the

potent synthetic cannabinoid ADB-BINACA.[1] The incorporation of five deuterium atoms on the

phenyl ring provides a distinct mass shift, making it an ideal internal standard for accurate

quantification of ADB-BINACA in complex matrices.
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Parameter Specification Source

Formal Name

N-[(1S)-1-(aminocarbonyl)-2,2-

dimethylpropyl]-1-((phenyl-

d5)methyl)-1H-indazole-3-

carboxamide

[1]

Molecular Formula C₂₁H₁₉D₅N₄O₂ [1]

Formula Weight 369.5 g/mol [1]

Purity ≥99% deuterated forms (d₁-d₅) [1]

Formulation A crystalline solid [1]

Solubility

DMF: 10 mg/ml, DMSO: 5

mg/ml, DMF:PBS (pH 7.2)

(1:3): 0.25 mg/ml

[1]

Storage -20°C

Stability
≥ 4 years (when stored as

directed)
[1]

Experimental Protocols
Accurate and reliable quantification of ADB-BINACA in biological and seized materials is critical

for forensic toxicology, clinical research, and drug development. The use of (S)-ADB-BINACA-
d5 as an internal standard is essential to correct for variations in sample preparation and

instrument response.[2]

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method for the analysis of synthetic cannabinoids.

The following is a representative protocol synthesized from established methods for the

analysis of synthetic cannabinoids, including ADB-BINACA.[3][4]

1. Sample Preparation (Whole Blood - Protein Precipitation)
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To 1 mL of whole blood sample in a centrifuge tube, add a known concentration of (S)-ADB-
BINACA-d5 internal standard.

Add 2 mL of acetonitrile to precipitate proteins.

Vortex for 30 seconds and centrifuge at 3,000 rpm for 5 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at approximately 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase for injection into the LC-MS/MS

system.

2. Chromatographic Conditions

Column: A C18 reversed-phase column (e.g., Waters Acquity UPLC HSS T3, 100 mm × 2.1

mm, 1.8 µm) is suitable for the separation of ADB-BINACA.[4]

Mobile Phase A: Water with 0.1% formic acid or 20 mmol/L ammonium acetate with 0.1%

formic acid and 5% acetonitrile.[4]

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient Program: A typical gradient starts with a higher percentage of mobile phase A,

which is gradually decreased to elute the analyte. For example: 0.0 min 40% B, 0.25 min

40% B, 5.0 min 95% B, 15.0 min 95% B, 17.0 min 40% B.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

3. Mass Spectrometric Detection

Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions (Illustrative):

ADB-BINACA: Precursor Ion (m/z) -> Product Ion 1 (m/z), Product Ion 2 (m/z)

(S)-ADB-BINACA-d5: Precursor Ion (m/z) -> Product Ion 1 (m/z)

Note: Specific MRM transitions for ADB-BINACA and its deuterated standard should be

optimized based on the instrument used.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is another robust technique for the identification and quantification of synthetic

cannabinoids.

1. Sample Preparation (Seized Material - Solvent Extraction)

Homogenize the seized material.

Accurately weigh a portion of the material and extract with a suitable organic solvent such as

methanol.

Add a known concentration of (S)-ADB-BINACA-d5 internal standard.

Vortex and centrifuge the sample.

The supernatant can be directly injected or further concentrated before analysis.

2. GC-MS Conditions (Illustrative)

Column: A non-polar or mid-polar capillary column such as a DB-5MS or equivalent is

commonly used.[5]

Carrier Gas: Helium.

Oven Temperature Program: A temperature gradient is employed to ensure good separation

of analytes. For example: initial temperature of 80°C held for 2 minutes, ramped to 310°C at

10°C/min, and held for 11 minutes.[5]

Injector Temperature: 280°C.[5]
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Scan Range: 35-600 amu.[5]

Cannabinoid Receptor Signaling Pathway
ADB-BINACA is a potent agonist of the cannabinoid receptor 1 (CB1), which is a G-protein

coupled receptor (GPCR) predominantly found in the central nervous system.[6] Activation of

the CB1 receptor by an agonist like ADB-BINACA initiates a cascade of intracellular signaling

events.
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Caption: CB1 Receptor Signaling Pathway initiated by an agonist like ADB-BINACA.

Experimental Workflow for Quantification
The general workflow for the quantification of ADB-BINACA in a biological sample using (S)-
ADB-BINACA-d5 as an internal standard is a multi-step process designed to ensure accuracy

and precision.
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1. Sample Collection
(e.g., Blood, Urine)

2. Internal Standard Spiking
(Add (S)-ADB-BINACA-d5)

3. Sample Extraction
(e.g., LLE, SPE)

4. Concentration & Reconstitution

5. LC-MS/MS Analysis

6. Data Processing
(Peak Integration)

7. Quantification
(Calibration Curve)

Click to download full resolution via product page

Caption: General workflow for the quantification of ADB-BINACA using a deuterated internal

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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